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Compound of Interest

Compound Name: 4-(4-tert-Butylphenyl)benzoic Acid

Cat. No.: B1348752 Get Quote

An In-depth Technical Guide to 4-(4-tert-
Butylphenyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4-(4-tert-Butylphenyl)benzoic acid. It includes key physicochemical data,

detailed experimental protocols for its synthesis and purification, and an exploration of its

primary application in the field of materials science, particularly in the development of liquid

crystals.

Core Physical and Chemical Characteristics
4-(4-tert-Butylphenyl)benzoic acid, also known as 4'-tert-butyl-[1,1'-biphenyl]-4-carboxylic

acid, is a biphenyl carboxylic acid derivative. Its structure, featuring a bulky tert-butyl group,

imparts specific properties that are valuable in various chemical applications.

Table 1: General and Physicochemical Properties of 4-(4-tert-Butylphenyl)benzoic Acid
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Property Value Source

IUPAC Name
4-(4-tert-butylphenyl)benzoic

acid
[1]

Synonyms

4'-tert-Butyl-[1,1'-biphenyl]-4-

carboxylic acid, 4-tert-

Butylbiphenyl-4'-carboxylic

Acid

[2]

CAS Number 5748-42-5 [1]

Molecular Formula C₁₇H₁₈O₂ [1]

Molar Mass 254.32 g/mol [1]

Appearance
White to off-white powder or

crystalline solid
-

Melting Point Approximately 98-100 °C -

Boiling Point 392.9 ± 21.0 °C (Predicted) -

Solubility

Soluble in organic solvents like

ethanol, methanol, and

chloroform; insoluble in water.

-

pKa 4.22 ± 0.10 (Predicted) -

XLogP3 5.5 [1]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 4-(4-tert-
Butylphenyl)benzoic acid. Below is a summary of typical spectral data.

Table 2: Summary of Spectral Data for 4-(4-tert-Butylphenyl)benzoic Acid
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Technique Key Features and Peaks

¹H NMR

Signals corresponding to the aromatic protons

of the biphenyl core and a characteristic singlet

for the tert-butyl group's protons.

¹³C NMR

Resonances for the carboxylic acid carbon, the

quaternary carbon of the tert-butyl group, the

methyl carbons of the tert-butyl group, and the

aromatic carbons of the biphenyl rings.

IR Spectroscopy

Characteristic absorption bands for the O-H

stretch of the carboxylic acid (broad), the C=O

stretch of the carbonyl group, and C-H stretches

of the aromatic and aliphatic groups.

Mass Spectrometry
A molecular ion peak corresponding to the

compound's molar mass.

Note: Detailed peak assignments can be found in various spectral databases and literature

sources.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of 4-(4-tert-Butylphenyl)benzoic acid.

The Suzuki-Miyaura cross-coupling reaction is an effective method for the synthesis of biaryl

compounds like 4-(4-tert-Butylphenyl)benzoic acid.[3] This reaction involves the palladium-

catalyzed coupling of an aryl halide with an arylboronic acid.[4]

Reaction Scheme:

(4-tert-butylphenyl)boronic acid + Methyl 4-bromobenzoate → Methyl 4-(4-tert-

butylphenyl)benzoate

Methyl 4-(4-tert-butylphenyl)benzoate + LiOH → 4-(4-tert-Butylphenyl)benzoic acid

Materials and Reagents:
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(4-tert-butylphenyl)boronic acid

Methyl 4-bromobenzoate

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Lithium hydroxide (LiOH)

Tetrahydrofuran (THF)

Hydrochloric acid (HCl)

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Coupling Reaction: In a round-bottom flask, combine (4-tert-butylphenyl)boronic acid (1.2

equivalents), methyl 4-bromobenzoate (1.0 equivalent), palladium(II) acetate (0.02

equivalents), and triphenylphosphine (0.08 equivalents).

Add a 2M aqueous solution of potassium carbonate (2.0 equivalents).

Add a 3:1 mixture of toluene and ethanol as the solvent.

Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.
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Heat the reaction mixture to reflux (approximately 80-90 °C) and stir under an inert

atmosphere for 12-24 hours, monitoring the reaction progress by thin-layer chromatography

(TLC).

Work-up of Ester: After the reaction is complete, cool the mixture to room temperature. Dilute

with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous

magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude

methyl 4-(4-tert-butylphenyl)benzoate.

Saponification: Dissolve the crude ester in a mixture of THF and water. Add lithium hydroxide

(2-3 equivalents) and stir the mixture at room temperature overnight.

Acidification and Extraction: Acidify the reaction mixture with 1M HCl until the pH is acidic,

resulting in the precipitation of the carboxylic acid. Extract the product with ethyl acetate.

Wash the combined organic layers with water and brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to yield the crude 4-(4-tert-
Butylphenyl)benzoic acid.

Recrystallization is a standard technique for purifying solid organic compounds based on their

differential solubility in a given solvent at different temperatures.[5][6][7][8]

Materials and Reagents:

Crude 4-(4-tert-Butylphenyl)benzoic acid

Ethanol or a mixture of ethanol and water

Deionized water

Activated carbon (optional, for removing colored impurities)

Procedure:

Place the crude 4-(4-tert-Butylphenyl)benzoic acid in an Erlenmeyer flask.

Add a minimal amount of the chosen recrystallization solvent (e.g., ethanol).
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Gently heat the mixture on a hot plate while stirring until the solid completely dissolves. If

necessary, add more solvent dropwise to achieve complete dissolution.

If colored impurities are present, remove the flask from the heat, allow it to cool slightly, and

add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

Perform a hot filtration using a pre-heated funnel and fluted filter paper to remove the

activated carbon and any other insoluble impurities.

Allow the filtrate to cool slowly to room temperature. Crystal formation should be observed.

To maximize the yield, place the flask in an ice bath for about 30 minutes to an hour.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold solvent.

Dry the crystals in a vacuum oven or air-dry to obtain the purified 4-(4-tert-
Butylphenyl)benzoic acid.

HPLC can be used to assess the purity of the synthesized compound.[9]

Typical HPLC Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic or phosphoric acid.[9]

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 µL

Procedure:

Prepare a standard solution of a known concentration of purified 4-(4-tert-
Butylphenyl)benzoic acid in the mobile phase.
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Prepare a sample solution of the synthesized product in the mobile phase.

Inject the standard and sample solutions into the HPLC system.

Compare the retention time of the major peak in the sample chromatogram with that of the

standard.

The purity of the sample can be determined by the area percentage of the main peak.

Application in Liquid Crystals
Due to its rigid biphenyl core and the presence of a terminal carboxylic acid group, 4-(4-tert-
Butylphenyl)benzoic acid is a valuable building block in the synthesis of liquid crystals. The

rod-like shape of such molecules allows for the formation of mesophases, which are

intermediate states of matter between crystalline solids and isotropic liquids.[10]

The bulky tert-butyl group influences the molecular packing and can affect the properties of the

resulting liquid crystalline material, such as its clearing point and dielectric anisotropy. These

materials are essential components in liquid crystal displays (LCDs).

Visualizations
The following diagram illustrates the key steps in the synthesis and purification of 4-(4-tert-
Butylphenyl)benzoic acid.
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Synthesis

Purification & Analysis
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Methyl 4-bromobenzoate

Suzuki-Miyaura Coupling
(Pd(OAc)2, PPh3, K2CO3)

Methyl 4-(4-tert-butylphenyl)benzoate

Saponification
(LiOH)

Crude 4-(4-tert-Butylphenyl)benzoic Acid

Recrystallization
(Ethanol/Water)

Pure 4-(4-tert-Butylphenyl)benzoic Acid

Analysis
(HPLC, NMR, IR, MS)
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Caption: Synthesis and Purification Workflow.
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The molecular structure of 4-(4-tert-Butylphenyl)benzoic acid and its derivatives is key to

their liquid crystalline properties.

Molecular Structure

Macroscopic Properties

Rigid Biphenyl Core

Molecular Alignment

Promotes
Rod-like Shape

Terminal Carboxylic Acid

Influences
Intermolecular Interactions

Bulky tert-Butyl Group

Mesophase Formation
(Nematic, Smectic)

Affects
Molecular Packing

Anisotropy
(Optical, Dielectric)

Application in
Liquid Crystal Displays

Click to download full resolution via product page

Caption: Structure-Property Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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